Cas no 1170864-92-2 (5-bromo-N-5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide)

• Product Name: 5-bromo-N-5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide
• CAS No: 1170864-92-2
• MF: C₁₃H₆BrCl₂N₃O₃
• MW: 403.015039920807
• CID: 5987817
• PubChem ID: 43976387
• Update Time: 2025-11-04

5-bromo-N-5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide
• AKOS024656512
• 5-bromo-N-[5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• 5-bromo-N-(5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
• F2518-1044
• 1170864-92-2

• Inchi： 1S/C13H6BrCl2N3O3/c14-10-2-1-9(21-10)11(20)17-13-19-18-12(22-13)6-3-7(15)5-8(16)4-6/h1-5H,(H,17,19,20)
• InChI Key： RDQNEXSNGIUEKQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=NN=C(C3C=C(C=C(C=3)Cl)Cl)O2)=O)O1

Computed Properties

• Exact Mass: 400.89696g/mol
• Monoisotopic Mass: 400.89696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-bromo-N-5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide

5-Bromo-N-(5-(3,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-yl)-Furan-2-Carboxamide: A Comprehensive Overview

The compound 5-bromo-N-(5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-furan-2-carboxamide (CAS No. 1170864-92-2) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and the latest research findings that highlight its significance in contemporary science.

Structural Insights and Synthesis

The molecular structure of 5-bromo-N-(5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-furan-2-carboxamide is characterized by a fused ring system comprising an oxadiazole moiety and a furan ring. The oxadiazole group is known for its aromaticity and stability, while the furan ring introduces additional electronic complexity. The presence of bromine and dichloro substituents further enhances the molecule's reactivity and selectivity in various chemical reactions.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed a combination of nucleophilic aromatic substitution and coupling reactions to achieve high yields. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process while maintaining product purity. These advancements underscore the compound's versatility as a building block in organic synthesis.

Biological Activity and Applications

One of the most compelling aspects of CAS No. 1170864-92-2 is its demonstrated biological activity. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. Its ability to modulate key signaling pathways makes it a promising candidate for drug development in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, the compound has shown selective inhibition against certain enzymes associated with cancer progression. This has led to ongoing investigations into its potential as an antitumor agent. Recent research highlights its ability to induce apoptosis in cancer cells without significantly affecting healthy cells, suggesting a favorable therapeutic index.

Chemical Properties and Stability

The chemical stability of 5-bromo-N-(5-(3,5-dichlorophenyl)-1,3,4-Oxadiazol-2-Yl)-Furan-2-Carboxamide is another critical factor contributing to its utility in various applications. Studies have demonstrated that the compound remains stable under a wide range of pH conditions and temperature variations. This stability is attributed to the electron-withdrawing effects of the oxadiazole and dichlorophenyl groups.

In terms of solubility, the compound exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol. This property is advantageous for its use in both laboratory settings and potential pharmaceutical formulations.

Latest Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of CAS No. 1170864–92–2. Quantum mechanical calculations reveal that the molecule's reactivity is primarily influenced by the conjugation between the oxadiazole ring and the furan moiety. This conjugation not only stabilizes the molecule but also enhances its electronic communication with biological targets.

Additionally, researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with enhanced bioavailability. By modifying substituents on the dichlorophenyl group or introducing additional functional groups on the furan ring, scientists aim to tailor the compound's pharmacokinetic properties for specific therapeutic applications.

Conclusion

In summary, CAS No. 1170864–92–2, or 5-bromo-N-(5-(3,5-dichlorophenyl)-1,3,4-Oxadiazol–Yl)-Furan–Carboxamide, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure endows it with remarkable chemical stability and biological activity while enabling innovative synthetic strategies for further development.

As research continues to uncover new insights into this compound's properties and potential uses,the scientific community eagerly anticipates its translation into practical applications that could benefit numerous fields ranging from pharmaceuticals to materials science. p>